Cas no 2287318-45-8 (methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate)

Methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate is a heterocyclic compound featuring a thiazole core substituted with a piperidinylmethyl group and a methyl ester functionality. This structure confers versatility in synthetic applications, particularly in medicinal chemistry, where it may serve as a key intermediate for bioactive molecules. The presence of the piperidinyl moiety enhances binding potential to biological targets, while the ester group allows for further derivatization. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in multi-step synthesis. The compound is typically handled under inert conditions to preserve its integrity.
methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate structure
2287318-45-8 structure
Product Name:methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate
CAS No:2287318-45-8
MF:C12H18N2O2S
MW:254.348521709442
CID:5943741
PubChem ID:137943438
Update Time:2025-05-20

methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate
    • 2287318-45-8
    • EN300-1071708
    • methyl 4-methyl-2-[(piperidin-4-yl)methyl]-1,3-thiazole-5-carboxylate
    • Methyl 4-methyl-2-(piperidin-4-ylmethyl)-1,3-thiazole-5-carboxylate
    • Inchi: 1S/C12H18N2O2S/c1-8-11(12(15)16-2)17-10(14-8)7-9-3-5-13-6-4-9/h9,13H,3-7H2,1-2H3
    • InChI Key: BSGMOFIMTZOOJS-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(C)N=C1CC1CCNCC1

Computed Properties

  • Exact Mass: 254.10889899g/mol
  • Monoisotopic Mass: 254.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 79.5Ų

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Additional information on methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate

Comprehensive Guide to Methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate (CAS No. 2287318-45-8)

Methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate (CAS No. 2287318-45-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This thiazole derivative is characterized by its unique molecular structure, which combines a piperidine ring with a methyl-thiazole carboxylate moiety. Researchers are particularly interested in its potential applications as a pharmacophore in drug discovery, owing to its versatile reactivity and bioactivity.

The compound's CAS number 2287318-45-8 serves as a unique identifier in chemical databases, ensuring precise tracking in research and commercial applications. Its systematic name, methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate, reflects its structural complexity, which includes a thiazole core substituted with a piperidinylmethyl group and a methyl ester at the 5-position. This configuration is critical for its interactions in biological systems, making it a valuable intermediate in medicinal chemistry.

Recent trends in pharmaceutical research highlight the growing demand for heterocyclic compounds like methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate. These compounds are often explored for their potential in treating neurological disorders, inflammation, and infectious diseases. For instance, the piperidine moiety is a common feature in many FDA-approved drugs, enhancing the compound's relevance in modern drug development pipelines.

From a synthetic chemistry perspective, methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate is synthesized through multi-step organic reactions, often involving condensation and esterification processes. Its purity and stability are crucial for laboratory and industrial use, prompting rigorous quality control measures during production. Researchers frequently inquire about its solubility, melting point, and storage conditions, which are essential for experimental reproducibility.

The compound's role in drug discovery is further underscored by its potential as a building block for more complex molecules. Its thiazole ring is known to exhibit diverse biological activities, including antimicrobial and anticancer properties. This has led to increased interest in its structure-activity relationships (SAR), a hot topic in contemporary medicinal chemistry.

In addition to its pharmaceutical applications, methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate is also studied in material science. Its heterocyclic framework can contribute to the development of advanced polymers and coatings, showcasing its versatility beyond biomedicine. This dual applicability makes it a compound of interest across multiple scientific disciplines.

For researchers sourcing this compound, understanding its supply chain and regulatory status is vital. While it is not classified as a controlled substance, proper handling and documentation are recommended to ensure compliance with international chemical safety standards. Suppliers often provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to facilitate its use in regulated environments.

The future of methyl 4-methyl-2-(piperidin-4-yl)methyl-1,3-thiazole-5-carboxylate research looks promising, with ongoing studies exploring its mechanistic pathways and therapeutic potential. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in next-generation drug design and material innovation.

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